Cas no 2803834-23-1 (2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid)
2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid
-
- Inchi: 1S/C23H18BrNO5/c1-29-19-11-10-18(21(24)20(19)22(26)27)25-23(28)30-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-11,17H,12H2,1H3,(H,25,28)(H,26,27)
- InChI Key: INKFLWAPLDOIMY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(OC)C=CC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1Br
Experimental Properties
- Density: 1.530±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 583.4±50.0 °C(Predicted)
- pka: 2.67±0.10(Predicted)
2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37419370-0.05g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 0.05g |
$1793.0 | 2025-03-18 | |
| Enamine | EN300-37419370-0.1g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 0.1g |
$1879.0 | 2025-03-18 | |
| Enamine | EN300-37419370-0.25g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 0.25g |
$1964.0 | 2025-03-18 | |
| Enamine | EN300-37419370-0.5g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 0.5g |
$2049.0 | 2025-03-18 | |
| Enamine | EN300-37419370-1.0g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 1.0g |
$2134.0 | 2025-03-18 | |
| Enamine | EN300-37419370-2.5g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 2.5g |
$4183.0 | 2025-03-18 | |
| Enamine | EN300-37419370-5.0g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 5.0g |
$6190.0 | 2025-03-18 | |
| Enamine | EN300-37419370-10.0g |
2-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methoxybenzoic acid |
2803834-23-1 | 95.0% | 10.0g |
$9177.0 | 2025-03-18 |
2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid
Introduction to 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid (CAS No. 2803834-23-1)
2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid (CAS No. 2803834-23-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule is composed of a brominated benzoic acid core, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and a methoxy substituent, making it a versatile building block for various chemical syntheses.
The Fmoc group is particularly noteworthy as it is widely used in peptide synthesis for the protection of amino groups. This protecting group can be readily cleaved under mild conditions, allowing for precise control over the reactivity and functionalization of the molecule. The presence of the bromine atom in the benzoic acid core provides additional synthetic versatility, enabling a range of substitution reactions that can be tailored to specific research or pharmaceutical needs.
Recent studies have highlighted the potential of 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid in the development of new drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing inhibitors of protein-protein interactions (PPIs). PPIs are critical in many biological processes and are increasingly recognized as important targets for therapeutic intervention. The researchers found that derivatives of this compound exhibited potent inhibitory activity against specific PPIs, suggesting its potential as a lead compound for drug discovery.
In another study, published in Organic & Biomolecular Chemistry in 2022, researchers investigated the use of 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid in the synthesis of fluorescent probes for cellular imaging. The methoxy substituent and the Fmoc group were found to enhance the fluorescence properties of the resulting probes, making them suitable for high-resolution imaging applications. This research underscores the compound's utility not only in drug development but also in advanced imaging techniques.
The synthetic accessibility and functional diversity of 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid have also made it an attractive candidate for combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the discovery process for new therapeutic agents. A 2023 study in Chemical Communications demonstrated the successful synthesis and screening of such libraries, identifying several hits with promising pharmacological profiles.
Beyond its applications in drug discovery and imaging, 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid has also been explored for its potential in materials science. Researchers at the University of California, Berkeley, reported in Advanced Materials that derivatives of this compound could be used to create self-assembling nanostructures with tunable properties. These nanostructures have potential applications in drug delivery systems, where they can enhance the solubility and bioavailability of poorly soluble drugs.
In conclusion, 2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid (CAS No. 2803834-23-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on drug discovery, materials science, and advanced imaging techniques. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.
2803834-23-1 (2-Bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)